Cas no 2580102-64-1 (methyl (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylate)

• Product Name: methyl (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylate
• CAS No: 2580102-64-1
• MF: C₇H₁₀F₃NO₃
• MW: 213.154412746429
• CID: 5660214
• PubChem ID: 97109462
• Update Time: 2025-10-18

methyl (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580102-64-1
• methyl (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylate
• EN300-27730698

• Inchi： 1S/C7H10F3NO3/c1-13-6(12)5-2-4(3-11-5)14-7(8,9)10/h4-5,11H,2-3H2,1H3/t4-,5-/m1/s1
• InChI Key： HLCWMCBLNYEHHM-RFZPGFLSSA-N
• SMILES： FC(O[C@H]1CN[C@@H](C(=O)OC)C1)(F)F

Computed Properties

• Exact Mass: 213.06127767g/mol
• Monoisotopic Mass: 213.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylate

Methyl (2R,4R)-4-(Trifluoromethoxy)Pyrrolidine-2-Carboxylate (CAS No. 2580102-64-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylate, identified by its CAS number 2580102-64-1, is a highly significant compound in the realm of pharmaceutical chemistry. This chiral intermediate has garnered considerable attention due to its versatile applications in the synthesis of biologically active molecules. The compound's unique structural features, particularly the presence of a trifluoromethoxy group and a pyrrolidine core, make it a valuable building block for developing novel therapeutic agents.

The pyrrolidine scaffold is a prominent motif in many pharmacologically relevant molecules, exhibiting properties that can enhance drug efficacy and selectivity. In particular, the stereochemistry at the 2R and 4R positions contributes to the compound's specific interactions with biological targets. The trifluoromethoxy group, on the other hand, introduces electronic and steric effects that can modulate metabolic stability and binding affinity. These attributes have made methyl (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylate a subject of extensive research in medicinal chemistry.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. The development of efficient asymmetric synthesis routes has enabled researchers to produce enantiomerically pure forms of methyl (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylate on an industrial scale. These advancements are particularly crucial for pharmaceutical applications where stereochemical purity is paramount. The ability to access this intermediate in high yields and with minimal racemization has opened new avenues for drug discovery.

In the context of drug development, methyl (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylate has been utilized as a key precursor in the synthesis of various therapeutic agents. For instance, it has been incorporated into molecules targeting neurological disorders, where its structural motifs are believed to enhance penetration across the blood-brain barrier. Additionally, the trifluoromethoxy group has been shown to improve metabolic stability, a critical factor in extending the half-life of drugs.

The compound's significance extends beyond its role as a synthetic intermediate. It has also been explored as a potential lead compound in its own right. Researchers have investigated its biological activity across multiple therapeutic areas, including anti-inflammatory and anticancer applications. Preliminary studies suggest that derivatives of methyl (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylate exhibit promising pharmacological properties. These findings underscore the need for further exploration into the compound's potential as an active pharmaceutical ingredient.

The trifluoromethoxy group, a key feature of methyl (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylate, is known for its ability to influence both electronic and steric properties of molecules. This group can enhance lipophilicity while simultaneously increasing metabolic stability, making it an attractive moiety for drug design. The pyrrolidine core contributes to the compound's chiral nature, which is essential for many biologically active molecules. The combination of these structural elements results in a versatile intermediate that can be modified to target specific biological pathways.

Recent research has also focused on optimizing synthetic routes to improve the accessibility and cost-effectiveness of methyl (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylate. Advances in catalytic asymmetric synthesis have allowed for more efficient production methods, reducing both environmental impact and production costs. These innovations are crucial for ensuring that pharmaceutical intermediates like this one remain accessible for large-scale drug development programs.

The compound's role in drug discovery is further underscored by its incorporation into several clinical trials. In these trials, derivatives of methyl (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylate have been evaluated for their efficacy and safety profiles. Early results have been encouraging, demonstrating potential therapeutic benefits across various conditions. These findings highlight the importance of this intermediate in advancing novel drug therapies.

Looking ahead, the future prospects for methyl (2R,4R)-4-(trifluoromethoxy)pyrrolidine-2-carboxylate are promising. Continued research efforts are expected to yield new insights into its applications and potential modifications. As synthetic methodologies evolve, so too will our ability to harness this compound's full potential in pharmaceutical development. The combination of its unique structural features and biological activity makes it a cornerstone in modern drug discovery efforts.